Cas no 2750161-92-1 (5,7-DI-Tert-butyl-3-(4-(trifluoromethyl)phenyl)benzo[D]oxazol-3-ium tetrafluoroborate)

• Product Name: 5,7-DI-Tert-butyl-3-(4-(trifluoromethyl)phenyl)benzo[D]oxazol-3-ium tetrafluoroborate
• CAS No: 2750161-92-1
• MF: C₂₂H₂₅BF₇NO
• MW: 463.239830732346
• CID: 5140946
• PubChem ID: 162342428
• Update Time: 2026-03-03

5,7-DI-Tert-butyl-3-(4-(trifluoromethyl)phenyl)benzo[D]oxazol-3-ium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• 5,7-DI-TERT-BUTYL-3-(4-(TRIFLUOROMETHYL)PHENYL)BENZO[D]OXAZOL-3-IUM TETRAFLUOROBORATE
• AT29785
• 2750161-92-1
• 5,7-di-tert-butyl-3-[4-(trifluoromethyl)phenyl]-1,3??-benzoxazol-3-ylium tetrafluoroborate
• 5,7-DI-Tert-butyl-3-(4-(trifluoromethyl)phenyl)benzo[D]oxazol-3-ium tetrafluoroborate

• Inchi： 1S/C22H25F3NO.BF4/c1-20(2,3)15-11-17(21(4,5)6)19-18(12-15)26(13-27-19)16-9-7-14(8-10-16)22(23,24)25;2-1(3,4)5/h7-13H,1-6H3;/q+1;-1
• InChI Key： LBPQFQRZKBOBHL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)[N+]1=COC2C1=CC(=CC=2C(C)(C)C)C(C)(C)C)(F)F.F[B-](F)(F)F

Computed Properties

• Exact Mass: 463.1917417g/mol
• Monoisotopic Mass: 463.1917417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 530
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes